Cas no 342025-41-6 (2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine)

• Product Name: 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine
• CAS No: 342025-41-6
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• CID: 3107150
• PubChem ID: 2120100
• Update Time: 2025-07-19

2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(chloromethyl)-1,3-thiazol-2-yl]pyridine
• G44805
• SCHEMBL1893656
• STL453450
• 987-893-9
• 4-(chloromethyl)-2-(pyridin-2-yl)thiazole
• 342025-41-6
• EN300-09851
• 4-(chloromethyl)-2-pyridin-2-yl-1,3-thiazole
• 2-(4-(chloromethyl)-1,3-thiazol-2-yl)pyridine
• SNA02541
• DB-194678
• 4-chloromethyl-2-(2-pyridyl)-1,3-thiazole
• AKOS000117433
• CS-0221710
• VQPIMZRQQCTIHE-UHFFFAOYSA-N
• 4-Chloromethyl-2-(2-pyridyl)thiazole
• 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine

• Inchi： 1S/C9H7ClN2S/c10-5-7-6-13-9(12-7)8-3-1-2-4-11-8/h1-4,6H,5H2
• InChI Key： VQPIMZRQQCTIHE-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 210.0018471Da
• Monoisotopic Mass: 210.0018471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine

Professional Introduction to 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine (CAS No. 342025-41-6)

2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine, with the chemical formula CAS No. 342025-41-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound combines the structural features of both thiazole and pyridine rings, making it a versatile intermediate in the development of various biologically active molecules. The presence of a chloromethyl group at the 2-4 position enhances its reactivity, enabling diverse functionalization pathways that are crucial for drug discovery and material science applications.

The compound's unique structural framework has garnered attention due to its potential in medicinal chemistry. The thiazole ring, known for its stability and biological relevance, is a common motif in many pharmacologically active agents. Its integration with a pyridine ring introduces additional electronic and steric properties that can influence binding affinity and metabolic stability. This combination makes 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine a valuable building block for designing novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities. Research has demonstrated that thiazole-pyridine hybrids exhibit promising properties as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The chloromethyl substituent in 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine is particularly noteworthy, as it allows for facile introduction of additional functional groups through nucleophilic addition reactions. This reactivity has been exploited in the synthesis of more complex molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. For instance, studies have shown that derivatives of 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine can interact with specific enzymes and receptors involved in cancer progression. By modulating these interactions, researchers aim to develop drugs that selectively inhibit tumor growth while minimizing side effects. The structural flexibility offered by this compound makes it an attractive candidate for structure-based drug design.

The synthesis of 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the thiazole and pyridine moieties, followed by functional group manipulations to introduce the chloromethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only showcase the compound's synthetic accessibility but also its potential for industrial-scale production.

In addition to its pharmaceutical applications, 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine has found utility in materials science. Its ability to form coordination complexes with metal ions has been explored in the development of catalysts and luminescent materials. The interaction between the nitrogen and sulfur donor atoms in the heterocyclic ring with transition metals can lead to unique electronic properties that are beneficial for optoelectronic devices. This interdisciplinary application underscores the compound's broad utility beyond traditional drug discovery.

The growing body of research on 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine underscores its significance as a chemical entity with multifaceted applications. Ongoing studies are focused on expanding its chemical space through derivatization and exploring new synthetic pathways. Collaborative efforts between academic researchers and industry scientists are paving the way for innovative uses of this compound in both therapeutic and non-pharmaceutical contexts.

The future prospects for 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine are promising, given its versatility and reactivity. As computational methods improve, virtual screening techniques can be employed to identify new derivatives with enhanced biological activity. Furthermore, green chemistry principles are being integrated into synthetic protocols to ensure sustainability in production processes. These advancements will not only accelerate drug discovery but also minimize environmental impact.

In conclusion, 2-4-(chloromethyl)-1,3-thiazol-2-ylpyridine (CAS No. 342025-41-6) represents a cornerstone in modern chemical research with implications spanning pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance is set to grow even further.